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Compound of Interest

1,3-Dibromo-2-(4-
Compound Name:
bromophenoxy)benzene

Cat. No.: B071230

CAS Number: 189084-60-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2-(4-
bromophenoxy)benzene, a member of the polybrominated diphenyl ether (PBDE) family,
specifically designated as PBDE-32. This document consolidates available data on its chemical
and physical properties, provides a detailed experimental protocol for its synthesis, and
discusses its potential biological implications based on the broader understanding of PBDEs.

Chemical and Physical Properties

1,3-Dibromo-2-(4-bromophenoxy)benzene is a tribrominated diphenyl ether. Its molecular
structure and properties are summarized in the table below.
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Property Value Reference
CAS Number 189084-60-4 [1]
Molecular Formula C12H7Brs0O [1]
Molecular Weight 406.9 g/mol [1]

2,4',6-Tribromodiphenyl ether,
Synonyms [2]

PBDE-32

Not explicitly stated, likely a
Appearance .

solid at room temperature

Expected to have low solubility
Solubility in water and be soluble in

organic solvents
Boiling Point Not available
Melting Point Not available

Experimental Protocols: Synthesis

The synthesis of 1,3-Dibromo-2-(4-bromophenoxy)benzene can be achieved through a
copper-catalyzed Ullmann condensation reaction. This method is a common and effective way
to form the ether linkage between two aromatic rings.

Reaction Scheme

The overall reaction involves the coupling of 2,6-dibromophenol and 1-bromo-4-iodobenzene in
the presence of a copper catalyst and a base.
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Reactants

(1-Bromo-4-iodobenzene)
(Z,G-Dibromophenol)

Reaction Conditions

Product
i /d

il ——3 1,3—Dibromo—2—(4—bromophenoxy)benzene)

XL

Solvent (e.g., DMF)

1
Base (e.g., K2CO3)
Copper Catalyst (e.g., Cul)  D>p---------- !
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© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1,3-Dibromo-2-(4-bromophenoxy)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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